Cas no 387868-07-7 ((2E)-2-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methylidene}-3-methylbutanoic acid)

• Product Name: (2E)-2-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methylidene}-3-methylbutanoic acid
• CAS No: 387868-07-7
• MF: C₁₇H₂₄O₅
• MW: 308.369465827942
• MDL: MFCD11112069
• CID: 67974
• PubChem ID: 16724467
• Update Time: 2025-08-04

(2E)-2-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methylidene}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-Methoxy-3-(3-methoxypropoxy)benzylidene)-3-methylbutanoic acid
• (2E)-2-[[4-methoxy-3-(3-methoxypropoxy)phenyl]methylidene]-3-methylbutanoic acid
• (2E)-2-{[4-Methoxy-3-(3-methoxypropoxy)phenyl]-methylidene}-3-methylbutanoic acid
• Butanoic acid, 2-[[4-methoxy-3-(3-methoxypropoxy)phenyl]methylene]-3-methyl-, (2E)-
• (E)-2-(4-methoxy-3-(3-methoxypropoxy)-benzylidene-)3-methylbutanoic aci
• (E)-3,4,4-Trimethyl-2-penten
• (E)-3,4,4-trimethyl-pent-2-ene
• 2-[1-[4-methoxy-3-(3-methoxy-propoxy)-phenyl]-meth-(E)-ylidene]-3-methyl-buty
• 3,4,4-trimethylpent-2-ene
• 3,4,4-Trimethyl-trans-2-penten
• 3,4,4-TRIMETHYL-TRANS-2-PENTENE
• 3,4,4-Trimethyl-trans-pent-2-en
• E-3-[4-methoxy-3-(3-methoxyproxy)phenyl]-2-(1-methylethyl)propanoic acid
• trimethyl-2-pentene
• trimethylpentene
• (2E)-2-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methylidene}-3-methylbutanoic acid
• 2-[4-Methoxy-3-(3-methoxy-propoxy)-benzylidene]-3-methylbutyric acid
• VPJJDEYLAURBLW-GXDHUFHOSA-N
• AKOS015851799
• CS-0363045
• SS-4390
• MFCD11112069
• 2-[4-Methoxy-3-(3-methoxy-propoxy)-benzylidene]-3-methyl-butyric acid
• 2-ISOPROPYL-3-[4-METHOXY-3-(3-METHOXYPROPOXY)PHENYL]ACRYLIC ACID
• 2-isopropyl-3-(4-methoxy-3-(3-methoxypropoxy)phenyl)acrylic acid
• E-2-[[4-methoxy-3-(3-methoxypropoxy)phenyl]methylene]-3-methylbutanoic acid
• A6543
• DTXSID50587371
• (2E)-2-[4-Methoxy-3-(3-methoxypropoxy)benzylidene]-3-methylbutanoic acid
• 387868-07-7
• 2-Isopropyl-3-[4-methoxy-3-(3-methoxypropoxy)phenyl]acrylicacid
• SCHEMBL811262

• MDL： MFCD11112069
• Inchi： 1S/C17H24O5/c1-12(2)14(17(18)19)10-13-6-7-15(21-4)16(11-13)22-9-5-8-20-3/h6-7,10-12H,5,8-9H2,1-4H3,(H,18,19)/b14-10+
• InChI Key： VPJJDEYLAURBLW-GXDHUFHOSA-N
• SMILES： O(CCCOC)C1=C(C=CC(=C1)/C=C(/C(=O)O)\C(C)C)OC

Computed Properties

• Exact Mass: 308.16200
• Monoisotopic Mass: 308.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.106
• Boiling Point: 446.1°C at 760 mmHg
• Flash Point: 155.7°C
• Refractive Index: 1.532
• PSA: 64.99000
• LogP: 3.23450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-2-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methylidene}-3-methylbutanoic acid

Professional Introduction to Compound with CAS No. 387868-07-7 and Product Name: (2E)-2-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methylidene}-3-methylbutanoic Acid

Compound with the CAS number 387868-07-7 and the product name (2E)-2-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methylidene}-3-methylbutanoic acid represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical development and biochemical studies.

The molecular architecture of this compound features a complex blend of functional groups, including methoxy and propoxy substituents, which contribute to its unique chemical properties. The presence of these groups enhances its reactivity and makes it a valuable candidate for further investigation in various scientific domains.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases. The structure of (2E)-2-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methylidene}-3-methylbutanoic acid suggests that it may interact with specific enzymes and receptors, potentially leading to therapeutic effects. This has prompted researchers to explore its pharmacological profile in detail.

One of the most compelling aspects of this compound is its potential role in drug discovery. The methoxy and propoxy groups are known to influence the solubility and bioavailability of molecules, making them particularly useful in formulating new drugs. Additionally, the compound's ability to engage with biological targets could make it a promising candidate for treating various conditions.

Recent studies have highlighted the importance of understanding the structural determinants of bioactivity. The complex structure of (2E)-2-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methylidene}-3-methylbutanoic acid provides a rich framework for such investigations. Researchers are employing advanced computational methods to predict how this compound might interact with biological systems, which could accelerate the drug discovery process.

The synthesis of this compound also presents an interesting challenge for chemists. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. This process requires expertise in organic chemistry and an understanding of reaction mechanisms, making it a valuable exercise for both academic and industrial researchers.

In addition to its potential therapeutic applications, this compound may also find use in other areas such as material science and chemical biology. Its unique properties make it a versatile tool for researchers exploring new frontiers in science.

The ongoing research into (2E)-2-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methylidene}-3-methylbutanoic acid underscores the importance of continued investment in scientific exploration. As our understanding of biological systems grows, compounds like this one will play a crucial role in developing innovative solutions to complex problems.

The future prospects for this compound are promising, with several ongoing projects aimed at elucidating its mechanisms of action and optimizing its properties for therapeutic use. As more data becomes available, it is likely that we will see further refinements in how this compound is utilized across different scientific disciplines.

In conclusion, the compound with CAS number 387868-07-7 and the product name (2E)-2-{[4-methoxy-3-(3-methoxypropoxy)phenyl]methylidene}-3-methylbutanoic acid represents a significant contribution to the field of chemical and biomedical research. Its unique structure and potential applications make it a subject of intense interest among researchers worldwide. As scientific understanding continues to evolve, this compound is poised to play an important role in shaping the future of medicine and biology.